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Compound of Interest

Compound Name: Datiscin

Cat. No.: B13437614

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides a comprehensive overview of the recommended procedures
for the disposal of Datiscin, a flavonoid glycoside. While specific disposal protocols for
Datiscin are not extensively documented, this document outlines a step-by-step approach
based on general best practices for non-hazardous chemical waste management, tailored to
the known properties of Datiscin.

Understanding Datiscin: A Profile

Datiscin is a naturally occurring flavonoid glycoside found in plants of the Datisca genus.[1] It
is often used as an analytical standard in research.[2] A summary of its key chemical and
physical properties is provided below to inform safe handling and disposal practices.
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Property Value

CAS Number 16310-92-2
Molecular Formula C27H30015
Molecular Weight 594.53 g/mol
Appearance Powder

Soluble in DMSO, Pyridine, Methanol, Ethanol.

Solubility [3] Water solubility is estimated at 2285 mg/L @
25 °C.[4]

Boiling Point (estimated) 929.00 °C @ 760.00 mm Hg[4]

Flash Point (estimated) 308.50 °C[4]

Storage Store in a dry, dark place at <+8°C.[2]

Based on available safety data for the related compound Datiscetin, Datiscin is not classified
as a hazardous substance according to Regulation (EC) No 1272/2008.[5] However, it is crucial
to handle all laboratory chemicals with caution.

Experimental Protocol: Standard Laboratory
Chemical Waste Disposal

The following protocol outlines the general steps for the disposal of non-hazardous chemical
waste, which should be adapted for Datiscin.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-
resistant gloves, when handling Datiscin and its waste.

2. Waste Segregation:

o Collect Datiscin waste separately from other waste streams. This includes unused Datiscin
powder, contaminated consumables (e.g., pipette tips, weighing boats), and any solutions
containing Datiscin.
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o Use a designated, clearly labeled, and sealed container for Datiscin waste. The label should
include the chemical name ("Datiscin Waste") and the primary solvent if in solution.

3. Solid Waste Disposal:

o For solid Datiscin powder and contaminated solid consumables, collect them in a sealed,
robust plastic bag or container.

» Do not dispose of solid chemical waste in the general trash.
4. Liquid Waste Disposal:

» For solutions containing Datiscin, collect them in a compatible, leak-proof, and clearly
labeled waste container.

e Do not pour Datiscin solutions down the drain unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.

5. Decontamination:

o Decontaminate any glassware or equipment that has come into contact with Datiscin using
an appropriate solvent (e.g., ethanol, methanol) and collect the rinsate as chemical waste.

6. Final Disposal:

» Follow your institution's specific procedures for the disposal of non-hazardous chemical
waste.

e This typically involves contacting the EHS office to arrange for the pickup and disposal of the
waste by a certified waste management company.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Datiscin waste in a
laboratory setting.
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Caption: Datiscin Disposal Workflow.

By adhering to these general guidelines and consulting with your institution's safety office, you
can ensure the safe and responsible disposal of Datiscin waste, fostering a secure and
compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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